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Compound of Interest

Compound Name: 3,5-Dihydroxyacetophenone

Cat. No.: B130839

Safe Handling and Disposal of 3,5-
Dihydroxyacetophenone

Essential Safety and Logistical Information for Laboratory Professionals

3,5-Dihydroxyacetophenone is a chemical compound utilized in various research and
development applications, including as a drug intermediate.[1][2] Due to its potential hazards,
including skin, eye, and respiratory irritation, adherence to strict safety protocols is crucial to
ensure the well-being of laboratory personnel and to maintain a safe research environment.[3]
[4] This guide provides comprehensive, step-by-step procedures for the safe handling, storage,
and disposal of 3,5-Dihydroxyacetophenone.

Hazard Identification and Classification

3,5-Dihydroxyacetophenone is classified with specific hazard warnings. Understanding these
is the first step in safe handling.
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Hazard o o
. GHS Code Description Citations

Classification

Skin Irritation H315 Causes skin irritation. [31[5][6]

Serious Eye Irritation H319

Causes serious eye

[3]141(5]

irritation.

Specific Target Organ
Toxicity (Single H335

Exposure)

May cause respiratory

[31051(7]

irritation.

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to prevent direct contact

and exposure.
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Area of Protection

Required PPE

Specifications and o
. Citations
Best Practices

Eye/Face Protection

Safety glasses with

side-shields or

goggles

Must conform to
EN166 (EU) or OSHA
29 CFR 1910.133
(US) standards.

(510718l

Hand Protection

Protective gloves

Wear appropriate
chemical-resistant
gloves (e.g.,
Neoprene or PVC). [718]

Inspect gloves for any

damage before use.[8]

[°]

Body Protection

Long-sleeved

laboratory coat

A closed lab coat is
required. For larger
quantities or risk of
: . [718]
splashing, consider
additional protective

clothing.[8][10]

Respiratory Protection

N95 (US) or

equivalent dust mask

Use a NIOSH/MSHA
or European Standard
EN 136 approved
respirator if ventilation  [5][7]
is inadequate or for
large-scale

operations.[8]

Operational Plan: Step-by-Step Handling Procedure

Follow these procedural steps to ensure safe handling from preparation to clean-up.

1. Engineering Controls and Preparation:

o Ventilation: Always handle 3,5-Dihydroxyacetophenone in a well-ventilated area.[5][7] Use

of a chemical fume hood is strongly recommended to minimize inhalation of dust particles.
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Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[7][10]

PPE Inspection: Before starting any work, inspect all PPE for integrity. Ensure gloves are
free of holes and that safety glasses are clean and fit properly.[8]

. Handling the Chemical:

Avoid Dust Formation: This compound is a solid, so care must be taken to avoid creating
dust when transferring or weighing.[5] Use techniques like gentle scooping and avoid
pouring from a height.

Contact Avoidance: Avoid all direct contact with skin and eyes.[7] Do not breathe in the dust.

[5107]

Hygiene: Do not eat, drink, or smoke in the handling area.[8][9] Wash hands thoroughly with
soap and water after handling is complete and before leaving the lab.[5][7]

. Storage:
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5][7][11]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents
and strong bases.[7][8]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

1. Waste Collection:

o Contaminated Solids: Sweep up any spilled solid material, taking care not to generate dust,
and place it into a suitable, closed, and clearly labeled container for disposal.[5][7]

e Unused Product: Unused or surplus 3,5-Dihydroxyacetophenone should be treated as
chemical waste.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB2556718&productDescription=3+5+-DIHYDRXYACETOPHEN1+96+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12185&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10204480&countryCode=GB&language=en
https://www.chemicalbook.com/msds/3-5-dihydroxyacetophenone.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2556718&productDescription=3+5+-DIHYDRXYACETOPHEN1+96+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-5-dihydroxyacetophenone.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2556718&productDescription=3+5+-DIHYDRXYACETOPHEN1+96+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10204480&countryCode=GB&language=en
https://sdfine.com/media/catalog/product/attachment/38153MSDS.pdf
https://www.chemicalbook.com/msds/3-5-dihydroxyacetophenone.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2556718&productDescription=3+5+-DIHYDRXYACETOPHEN1+96+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-5-dihydroxyacetophenone.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2556718&productDescription=3+5+-DIHYDRXYACETOPHEN1+96+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.biosynth.com/p/FD38062/51863-60-6-35-dihydroxyacetophenone
https://www.fishersci.com/store/msds?partNumber=AAB2556718&productDescription=3+5+-DIHYDRXYACETOPHEN1+96+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10204480&countryCode=GB&language=en
https://www.chemicalbook.com/msds/3-5-dihydroxyacetophenone.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2556718&productDescription=3+5+-DIHYDRXYACETOPHEN1+96+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b130839?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in
accordance with institutional and local regulations for chemical waste.[12]

2. Disposal Method:

o Professional Disposal: All waste material should be disposed of via an approved waste
disposal plant or a licensed disposal company.[7][12] Do not let the product enter drains.[5]

o Empty Containers: Empty containers may retain product residue and should be disposed of
in the same manner as the chemical itself.

First Aid Measures

In case of accidental exposure, immediate and appropriate first aid is essential.
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Exposure Route

First Aid Procedure

Citations

Eye Contact

Immediately rinse cautiously
and thoroughly with plenty of
water for at least 15 minutes,
holding the eyelids open.[7][8]
Remove contact lenses if
present and easy to do.[4][7]
Seek immediate medical

attention.[7]

(410517181

Skin Contact

Take off contaminated clothing
immediately.[6][7] Wash the
affected area with plenty of
soap and water.[5][7][8] If skin
irritation occurs, get medical

advice/attention.[7]

(51618l

Inhalation

Move the person to fresh air
and keep them in a position
comfortable for breathing.[5][7]

If the person is not breathing,

give artificial respiration.[7] Call

a poison center or doctor if you

feel unwell.[7]

[5117]

Ingestion

Do NOT induce vomiting.[8]
Rinse the mouth with water.[5]
Never give anything by mouth
to an unconscious person.[5]

[8] Seek medical attention.[7]

(510718l

Mandatory Visualization

The following diagram illustrates the standard workflow for the safe handling of 3,5-

Dihydroxyacetophenone.
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1. Preparation

Wear Required PPE:
- Goggles [

v

Work in Fume Hood or Verify Eyewash/Shower
Well-Ventilated Area Access

- Gloves
- Lab Coat

- Dust Mask

2. Handling

0

Weigh/Transfer Chemical
(Avoid Dust Generation)

1
]

Perform Experimental
Procedure

3. Post-Handling & Cleanup
Decontaminate Work Area

Wash Hands Thoroughly

v
4. Waste Disposal
Y

Collect Contaminated Solids &
Unused Product in Labeled Container

i

v

Dispose of Contaminated PPE
as Hazardous Waste

Arrange for Disposal via
Approved Waste Facility

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3,5-Dihydroxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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